molecular formula C22H22F2N2O4 B6188837 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,2-difluoropropanoic acid CAS No. 2639451-16-2

3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,2-difluoropropanoic acid

Cat. No.: B6188837
CAS No.: 2639451-16-2
M. Wt: 416.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a fluorene moiety, which is a polycyclic aromatic hydrocarbon composed of two benzene rings fused with a central cyclopentene ring . This moiety is methoxycarbonylated and attached to a piperazine ring, which is further attached to a 2,2-difluoropropanoic acid moiety .

Mechanism of Action

The mechanism of action of this compound is not known as it seems to be a novel compound. Compounds with similar structures have been used as intermediates in the synthesis of pharmaceuticals, specifically non-peptide angiotensin II receptor antagonists .

Future Directions

The future directions for this compound could involve further studies to determine its potential uses. Given its complex structure, it could be of interest in the development of new pharmaceuticals or materials .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,2-difluoropropanoic acid' involves the reaction of 9H-fluorene with piperazine, followed by protection of the piperazine nitrogen with Boc group. The resulting compound is then reacted with 2,2-difluoropropionic acid to obtain the final product.", "Starting Materials": [ "9H-fluorene", "piperazine", "Boc2O", "2,2-difluoropropionic acid", "DMF", "Et3N", "DCM", "NaHCO3", "NaCl", "Na2SO4", "HCl", "NaOH" ], "Reaction": [ "Step 1: 9H-fluorene is reacted with piperazine in DMF in the presence of Et3N to obtain 4-(9H-fluoren-9-yl)piperazine.", "Step 2: The piperazine nitrogen is protected with Boc2O in DCM to obtain 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine.", "Step 3: The protected piperazine compound is reacted with 2,2-difluoropropionic acid in DCM in the presence of NaHCO3 to obtain the final product, 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,2-difluoropropanoic acid.", "Step 4: The product is purified by recrystallization from a suitable solvent.", "Step 5: The product is characterized by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] }

CAS No.

2639451-16-2

Molecular Formula

C22H22F2N2O4

Molecular Weight

416.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.